Cas no 676341-54-1 (Carbamic acid, [2-(chlorosulfonyl)ethyl]methyl-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, [2-(chlorosulfonyl)ethyl]methyl-, 1,1-dimethylethyl ester
• CAS No: 676341-54-1
• MF: C₈H₁₆ClNO₄S
• MW: 257.73494052887
• CID: 4134929
• PubChem ID: 85956968
• Update Time: 2025-05-23

Carbamic acid, [2-(chlorosulfonyl)ethyl]methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [2-(chlorosulfonyl)ethyl]methyl-, 1,1-dimethylethyl ester
• Carbamic acid, [2-(chlorosulfonyl)ethyl]methyl-, 1,1-dimethylethyl ester (9CI)
• tert-Butyl N-[2-(chlorosulfonyl)ethyl]-N-methylcarbamate
• tert-ButylN-[2-(chlorosulfonyl)ethyl]-N-methylcarbamate
• 676341-54-1
• EN300-366755

• Inchi： 1S/C8H16ClNO4S/c1-8(2,3)14-7(11)10(4)5-6-15(9,12)13/h5-6H2,1-4H3
• InChI Key： SHJMZMDHFQHUNT-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CCS(Cl)(=O)=O)C

Computed Properties

• Exact Mass: 257.0488569Da
• Monoisotopic Mass: 257.0488569Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.1Ų

Additional information on Carbamic acid, [2-(chlorosulfonyl)ethyl]methyl-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, [2-(chlorosulfonyl)ethyl]methyl-, 1,1-dimethylethyl ester (CAS No. 676341-54-1)

The chemical compound Carbamic acid, [2-(chlorosulfonyl)ethyl]methyl-, 1,1-dimethylethyl ester (CAS No. 676341-54-1) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a chlorosulfonyl group and a tert-butyl ester moiety, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often seek information on its synthesis methods, reactivity, and potential derivatives, reflecting its growing relevance in modern chemical innovation.

One of the key areas of interest surrounding CAS No. 676341-54-1 is its role in the development of bioactive molecules. The presence of both carbamate and sulfonyl chloride functionalities allows for versatile chemical transformations, enabling the creation of compounds with tailored properties. This adaptability aligns with current trends in green chemistry and sustainable synthesis, as scientists explore eco-friendly routes to optimize its production. Frequently searched queries include "how to purify Carbamic acid derivatives" and "applications of tert-butyl esters in drug discovery," highlighting its interdisciplinary appeal.

From a technical perspective, the stability and storage conditions of Carbamic acid, [2-(chlorosulfonyl)ethyl]methyl-, 1,1-dimethylethyl ester are critical considerations. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize this compound. Recent advancements in high-throughput screening have further increased demand for high-purity intermediates like this, as they facilitate rapid prototyping of novel compounds. Discussions on platforms like ResearchGate often focus on "scaling up Carbamic acid ester synthesis" and "handling sulfonyl chloride safety," underscoring its practical importance.

In the context of intellectual property, patents involving CAS No. 676341-54-1 frequently appear in peptide coupling and prodrug design applications. Its molecular framework serves as a building block for targeted drug delivery systems, a hot topic in precision medicine. SEO-optimized searches related to "tert-butyl protecting group strategies" or "chlorosulfonyl-based linkers" demonstrate how this compound bridges academic research and industrial innovation. Furthermore, its compatibility with solid-phase synthesis techniques makes it attractive for combinatorial chemistry approaches.

Environmental and regulatory aspects of 676341-54-1 also generate considerable attention. While not classified as hazardous under standard protocols, proper waste disposal methods for sulfonyl-containing compounds remain a frequent query among laboratory personnel. The compound's biodegradation pathways and ecotoxicological profile are subjects of ongoing study, particularly as industries adopt stricter green metrics. Emerging publications often correlate its use with atom economy principles and catalytic alternatives to traditional synthesis.

Looking ahead, the demand for Carbamic acid, [2-(chlorosulfonyl)ethyl]methyl-, 1,1-dimethylethyl ester is projected to rise in parallel with advancements in bioconjugation techniques and small-molecule therapeutics. Its structural features enable the development of enzyme inhibitors and allosteric modulators, areas experiencing exponential growth in medicinal chemistry. Digital analytics reveal increasing searches for "carbamate stability under physiological conditions" and "sulfonyl chloride quenching protocols," indicating robust engagement across scientific communities.

To summarize, CAS No. 676341-54-1 represents a multifaceted tool for chemical research, combining synthetic flexibility with broad applicability. Its integration into automated synthesis platforms and AI-driven molecular design workflows positions it at the forefront of contemporary chemistry. As research continues to uncover new utilities for this compound, its role in addressing challenges from crop protection to diagnostic probe development will likely expand, making it a compound worthy of sustained scientific and industrial focus.